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Compound of Interest

Compound Name: Dodecyl methyl sulfide

Cat. No.: B1585573 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Dodecyl methyl sulfide, also known as 1-(methylthio)dodecane, is an organic thioether with

the chemical formula C13H28S.[1][2][3] This document provides a comprehensive technical

overview of its chemical structure, physicochemical properties, synthesis, and spectral

characterization. Detailed experimental protocols and data are presented to support its

application in research and development.

Chemical Structure and Identification
Dodecyl methyl sulfide consists of a dodecyl group and a methyl group attached to a sulfur

atom, forming a thioether.[1][4] Its structure has been confirmed by various spectroscopic

methods.
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Identifier Value

CAS Number 3698-89-3[1][2][3][5][6][7]

Molecular Formula C13H28S[1][2][3]

Molecular Weight 216.43 g/mol [3][5][8]

IUPAC Name 1-(methylthio)dodecane[9]

Canonical SMILES CCCCCCCCCCCCSC[1][6]

InChI Key KJWHJDGMOQJLGF-UHFFFAOYSA-N[1][2][6]

Synonyms
Methyl lauryl sulfide, 2-Thiatetradecane,

Dodecyl methyl sulphide[1][2][10]

Physicochemical Properties
Dodecyl methyl sulfide is a colorless to pale yellow liquid with a characteristic fishy odor.[1][5]

It is generally insoluble in water but soluble in organic solvents such as ethanol.[1][5]

Table 2: Physical and Chemical Properties
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Property Value Reference

Appearance Colorless to pale yellow liquid [1]

Boiling Point 110 °C at 0.2 mmHg [6][7]

290-291 °C at 760 mmHg

(estimated)
[5]

Melting Point -2 °C (literature) [7]

Density 0.816 g/mL at 25 °C [6][7]

Refractive Index (n20/D) 1.4610 [6]

Flash Point >110 °C [11]

Vapor Pressure
0.004 mmHg at 25 °C

(estimated)
[5]

logP (o/w) 6.582 (estimated) [5]

Solubility
Insoluble in water; Soluble in

alcohol
[1][5]

Synthesis of Dodecyl Methyl Sulfide
The most common and efficient method for the synthesis of dodecyl methyl sulfide is

analogous to the Williamson ether synthesis. This involves the nucleophilic substitution of a

halide in a long-chain alkyl halide by a thiolate anion. Specifically, sodium methanethiolate is

reacted with 1-bromododecane in an SN2 reaction to yield the final product.

General Reaction Scheme
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Reactants

Products

1-Bromododecane
(C12H25Br)

SN2 Reaction
(e.g., in Ethanol)

Sodium Methanethiolate
(CH3SNa)

Dodecyl Methyl Sulfide
(C13H28S)

Sodium Bromide
(NaBr)
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Starting Materials
(1-Bromododecane, NaSCH3)

SN2 Reaction

Aqueous Workup
& Extraction

Crude Product

Drying of Organic Phase

Vacuum Distillation

Pure Dodecyl Methyl Sulfide

Spectroscopic Analysis
(NMR, MS, IR)

Characterized Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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